Cas no 1806356-74-0 (3,4-Dichloro-2-nitromandelic acid)

3,4-Dichloro-2-nitromandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with nitro and dichloro functional groups. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of both electron-withdrawing (nitro and chloro) and carboxylic acid groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is particularly useful in the synthesis of complex molecules requiring precise functionalization. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage are recommended due to its reactive nature.

3,4-Dichloro-2-nitromandelic acid structure

1806356-74-0 structure

Product Name:3,4-Dichloro-2-nitromandelic acid

CAS No:1806356-74-0

MF:C₈H₅Cl₂NO₅

MW:266.035000562668

CID:4939724

Update Time:2025-05-28

3,4-Dichloro-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Dichloro-2-nitromandelic acid
- Inchi： 1S/C8H5Cl2NO5/c9-4-2-1-3(7(12)8(13)14)6(5(4)10)11(15)16/h1-2,7,12H,(H,13,14)
- InChI Key： DPXIBZBILRJFRY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1[N+](=O)[O-])C(C(=O)O)O)Cl

Computed Properties

Exact Mass: 264.9544776 g/mol
Monoisotopic Mass: 264.9544776 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 266.03
XLogP3: 1.9
Topological Polar Surface Area: 103

3,4-Dichloro-2-nitromandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015027322-250mg	3,4-Dichloro-2-nitromandelic acid	1806356-74-0	97%	250mg	470.40 USD	2021-06-17
Alichem	A015027322-500mg	3,4-Dichloro-2-nitromandelic acid	1806356-74-0	97%	500mg	847.60 USD	2021-06-17
Alichem	A015027322-1g	3,4-Dichloro-2-nitromandelic acid	1806356-74-0	97%	1g	1,534.70 USD	2021-06-17